Cas no 4604-20-0 (4-hydrazinyl-4-oxobutanoic acid)

• Product name: 4-hydrazinyl-4-oxobutanoic acid
• CAS No: 4604-20-0
• MF: C₄H₈N₂O₃
• MW: 132.11792
• CID: 930164
• PubChem ID: 222878

4-hydrazinyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-4-oxobutanoic acid
• SUCCINIC ACID MONOHYDRAZIDE
• 3-(hydrazinecarbonyl)propanoic acid
• AC1L5C5C
• AC1Q5PVI
• ACMC-20d2l3
• Bernsteinsaeure-monohydrazid
• CHEMBL2164246
• CTK1D8820
• NSC9925
• Succinhydrazidsaeure
• PD119474
• MHSA
• Butanedioic acid, 1-hydrazide
• BDBM50395083
• Succinic acid, monohydrazide
• 88B
• AKOS006379804
• Succinic hydrazine
• N9AJB5A25M
• Butanedioic acid, monohydrazide
• 4-hydrazinyl-4-oxobutanoicacid
• SCHEMBL960529
• DB-295313
• NSC-9925
• DTXSID10278758
• 4604-20-0
• 4-diazanyl-4-oxidanylidene-butanoic acid
• ALBB-035096

• Inchi： InChI=1S/C4H8N2O3/c5-6-3(7)1-2-4(8)9/h1-2,5H2,(H,6,7)(H,8,9)
• InChI Key： XRMBRQWBOICYRP-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)C(=O)NN

Computed Properties

• Exact Mass: 132.05354
• Monoisotopic Mass: 132.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: -4.1

Experimental Properties

• Density: 1.337
• Boiling Point: 444.6°C at 760 mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.504
• PSA: 92.42

Additional information on 4-hydrazinyl-4-oxobutanoic acid

Comprehensive Overview of 4-Hydrazinyl-4-oxobutanoic Acid (CAS No. 4604-20-0): Properties, Applications, and Research Insights

4-Hydrazinyl-4-oxobutanoic acid (CAS No. 4604-20-0) is a specialized organic compound with a unique molecular structure, combining hydrazine and carboxylic acid functionalities. This compound, also referred to as succinic hydrazide, has garnered attention in pharmaceutical, biochemical, and material science research due to its versatile reactivity. Its molecular formula (C₄H₈N₂O₃) and structural features make it a valuable intermediate for synthesizing derivatives with potential applications in drug development and polymer chemistry.

Recent trends in green chemistry and sustainable synthesis have highlighted the demand for eco-friendly intermediates like 4-hydrazinyl-4-oxobutanoic acid. Researchers are exploring its role in biodegradable polymers and covalent organic frameworks (COFs), addressing global concerns about plastic waste and carbon footprint reduction. Additionally, its chelating properties are being investigated for metal-ion sequestration in environmental remediation, aligning with the United Nations Sustainable Development Goals (SDGs).

In the pharmaceutical sector, CAS 4604-20-0 serves as a precursor for heterocyclic compounds such as pyrazoles and triazoles, which are core structures in antiviral and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in designing small-molecule inhibitors targeting enzyme pathways. This aligns with the growing interest in personalized medicine and targeted drug delivery systems, frequently searched topics in AI-driven literature databases.

The compound’s physicochemical properties—including solubility in polar solvents like water and ethanol, and a melting point range of 210–215°C—make it suitable for aqueous-phase reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment, a critical factor for industries adhering to Good Manufacturing Practices (GMP).

From an SEO perspective, users frequently search for "4-Hydrazinyl-4-oxobutanoic acid uses," "CAS 4604-20-0 suppliers," and "succinic hydrazide synthesis." Addressing these queries, this compound is commercially available through specialty chemical vendors, with purity grades ranging from 95% to 99%. Its storage recommendations (e.g., cool, dry conditions under inert atmosphere) and handling precautions (e.g., avoiding prolonged skin contact) are also key search terms.

Emerging applications include its integration into biosensors for detecting biomolecules, leveraging its hydrazine moiety’s affinity for carbonyl groups. This innovation responds to the rising demand for point-of-care diagnostics, a hotspot in biotechnology forums and patent filings. Furthermore, computational studies using molecular docking tools predict its potential in enzyme inhibition, a topic gaining traction in AI-aided drug discovery platforms.

In conclusion, 4-Hydrazinyl-4-oxobutanoic acid (CAS No. 4604-20-0) exemplifies the intersection of traditional organic chemistry and cutting-edge research. Its adaptability across disciplines—from green materials to precision medicine—positions it as a compound of enduring scientific and industrial relevance. Future studies may explore its scalable production via continuous flow chemistry, another trending topic in process optimization.